1-{[5-methyl-3-(4-methylphenyl)-7-oxo-7H-furo[3,2-g]chromen-6-yl]acetyl}piperidine-4-carboxylic acid

Specification

• Molecular Formula: C27H25NO6
• Molecular Weight: 459.5 g/mol
• IUPAC Name: 1-[2-[5-methyl-3-(4-methylphenyl)-7-oxofuro[3,2-g]chromen-6-yl]acetyl]piperidine-4-carboxylic acid
• Standard InChI: InChI=1S/C27H25NO6/c1-15-3-5-17(6-4-15)22-14-33-23-13-24-19(11-21(22)23)16(2)20(27(32)34-24)12-25(29)28-9-7-18(8-10-28)26(30)31/h3-6,11,13-14,18H,7-10,12H2,1-2H3,(H,30,31)
• Standard InChI Key: XEXUPWPOONAPFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=COC3=C2C=C4C(=C(C(=O)OC4=C3)CC(=O)N5CCC(CC5)C(=O)O)C

Introduction

1-{[5-methyl-3-(4-methylphenyl)-7-oxo-7H-furo[3,2-g]chromen-6-yl]acetyl}piperidine-4-carboxylic acid is a complex organic compound belonging to the class of furochromenes, which are known for their diverse biological activities. This compound features a unique structural arrangement that includes multiple aromatic rings and an amide functional group, contributing to its potential applications in medicinal chemistry and pharmacology.

Synthesis and Chemical Reactions

The synthesis of this compound typically involves several key steps, including the formation of the furochromene core and the attachment of the piperidine-4-carboxylic acid moiety. The synthesis may require optimization of reaction conditions, such as temperature, solvent choice, and reaction time, to enhance yield and purity. Analytical techniques like High Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy are commonly used to monitor reaction progress and characterize the final product.

Biological Activities and Potential Applications

Furochromenes, including this compound, are known for their roles in various biological processes, including anti-inflammatory and anticancer activities. Preliminary studies suggest that this compound may exhibit anticancer properties by inhibiting cell proliferation or inducing apoptosis in cancer cells. Techniques such as surface plasmon resonance or molecular docking simulations could further elucidate these interactions.

Mechanism of Action

The mechanism of action for this compound likely involves interactions with specific molecular targets such as enzymes or receptors. These interactions can modulate enzyme activity or receptor signaling pathways, leading to various biological effects. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Comparison with Related Compounds

Other compounds in the furochromene class, such as 9-methyl-3-(4-methylphenyl)-5-phenyl-7H-furo[3,2-g]chromen-7-one, share similar structural features but differ in specific substitutions and functional groups. The unique combination of a furochromene moiety with a piperidine-4-carboxylic acid group in the compound of interest makes it distinct within its class.